Cas no 2228790-76-7 (4-methoxy-4-(1-methyl-1H-1,2,3-triazol-4-yl)methylpiperidine)

• Product Name: 4-methoxy-4-(1-methyl-1H-1,2,3-triazol-4-yl)methylpiperidine
• CAS No: 2228790-76-7
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5838199
• PubChem ID: 165717740
• Update Time: 2025-05-25

4-methoxy-4-(1-methyl-1H-1,2,3-triazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(1-methyl-1H-1,2,3-triazol-4-yl)methylpiperidine
• 2228790-76-7
• 4-methoxy-4-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]piperidine
• EN300-1787821

• Inchi： 1S/C10H18N4O/c1-14-8-9(12-13-14)7-10(15-2)3-5-11-6-4-10/h8,11H,3-7H2,1-2H3
• InChI Key： PNALDQQOSNLPNP-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CN(C)N=N2)CCNCC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52Ų

Additional information on 4-methoxy-4-(1-methyl-1H-1,2,3-triazol-4-yl)methylpiperidine

4-Methoxy-4-(1-Methyl-1H-1,2,3-Triazol-4-Yl)MethylPiperidine (CAS No. 2228790-76-7)

The compound 4-Methoxy-4-(1-Methyl-1H-1,2,3-Triazol-4-Yl)MethylPiperidine (CAS No. 2228790-76-7) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique functional groups and the versatility of its molecular framework. The piperidine ring serves as the central structure, while the methoxy and triazole substituents contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The 1H-1,2,3-triazole group in this molecule is particularly interesting due to its ability to participate in hydrogen bonding and π-interactions, which are crucial for drug design. Researchers have explored the potential of this compound as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties.

The methoxy group attached to the piperidine ring adds electron-donating properties to the molecule, which can influence its reactivity in various chemical reactions. This feature makes it a valuable intermediate in organic synthesis. For instance, it has been used in the development of novel materials for optoelectronic applications due to its ability to modulate electronic properties.

One of the most promising applications of this compound lies in its role as a precursor for advanced materials. Recent advancements in nanotechnology have demonstrated that derivatives of this molecule can be used to create self-assembled monolayers with tailored surface properties. These monolayers have potential applications in sensors, catalysis, and drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield. This approach not only reduces reaction time but also enhances the purity of the final product.

From a biological standpoint, preliminary assays have shown that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. While further research is needed to validate these findings, they suggest that this compound could serve as a lead molecule for drug discovery efforts targeting such conditions.

Another area where this compound has shown promise is in polymer chemistry. Its ability to form stable covalent bonds with other monomers makes it an ideal candidate for designing high-performance polymers with applications in adhesives, coatings, and advanced composites.

In conclusion, 4-Methoxy-4-(1-Methyl-1H-1,2,3-Triazol-4-Yl)MethylPiperidine (CAS No. 2228790-76-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as an important tool for researchers in organic synthesis and materials science.